Cas no 62559-48-2 (1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-)

1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- structure
62559-48-2 structure
Product Name:1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
CAS No:62559-48-2
MF:C18H18N4O14
MW:514.353925228119
CID:440152
PubChem ID:12336096
Update Time:2025-04-19

1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
    • 1,3,5-trimethoxy-2,4-dinitro-6-(2,4,6-trimethoxy-3,5-dinitrophenyl)benzene
    • DTXSID50491348
    • 62559-48-2
    • 2,2',4,4',6,6'-Hexamethoxy-3,3',5,5'-tetranitro-1,1'-biphenyl
    • Inchi: 1S/C18H18N4O14/c1-31-13-7(14(32-2)10(20(25)26)17(35-5)9(13)19(23)24)8-15(33-3)11(21(27)28)18(36-6)12(22(29)30)16(8)34-4/h1-6H3
    • InChI Key: QGIJCGFQJRTCMY-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C(=C(C=1C1C(=C(C(=C(C=1OC)[N+](=O)[O-])OC)[N+](=O)[O-])OC)OC)[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 514.08194
  • Monoisotopic Mass: 514.08195126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 239Ų

Experimental Properties

  • PSA: 227.94

1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- Related Literature

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